Cas no 31220-71-0 (Benzamide, N-(hydroxymethyl)-4-methyl-)

• Product name: Benzamide, N-(hydroxymethyl)-4-methyl-
• CAS No: 31220-71-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1452218
• PubChem ID: 1534661

Benzamide, N-(hydroxymethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(hydroxymethyl)-4-methyl-
• N-(hydroxymethyl)-4-methylbenzamide
• Oprea1_230754
• DTXSID50364189
• SCHEMBL10604141
• AKOS002662715
• 31220-71-0
• Oprea1_865990
• HMS1398K20
• Z56801291
• Enamine_001648
• STK400728

• Inchi： InChI=1S/C9H11NO2/c1-7-2-4-8(5-3-7)9(12)10-6-11/h2-5,11H,6H2,1H3,(H,10,12)
• InChI Key： YPWZBEMOZPLXFM-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)NCO

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 1

Experimental Properties

• PSA: 49.33